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Compound of Interest

Compound Name: Aspisol

Cat. No.: B1667646 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, step-by-step procedures for the

proper disposal of Aspisol, also known as DL-Lysine Acetylsalicylate. Adherence to these

guidelines will help mitigate risks, ensure regulatory compliance, and build a culture of safety

within your institution.

Aspisol is harmful if swallowed and requires careful handling to prevent accidental exposure.

[1] The following procedures are designed to provide clear, actionable steps for the safe

management and disposal of this compound.

Immediate Safety and Handling Precautions
Before beginning any disposal process, it is crucial to be aware of the immediate safety and

handling requirements for Aspisol.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves, safety goggles with side shields, and a lab coat.[2]

Ventilation: Work in a well-ventilated area to avoid inhalation of any dust or aerosols.

Handling: Avoid contact with skin, eyes, and clothing.[3] Do not eat, drink, or smoke when

handling this product.[1] After handling, wash hands and any exposed skin thoroughly.[1][3]

Step-by-Step Disposal Protocol
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This protocol outlines the approved procedure for disposing of Aspisol waste in a laboratory

setting.

Waste Identification and Segregation:

Clearly label a dedicated waste container for Aspisol with its chemical name (DL-Lysine

Acetylsalicylate) and appropriate hazard warnings.

Do not mix Aspisol waste with other chemical waste streams to prevent potentially

hazardous reactions.[2]

Container Management:

Use a container that is chemically compatible with Aspisol and is in good condition, free

from leaks or damage.[4]

Ensure the container has a secure, leak-proof closure.[4]

Waste Collection:

Carefully transfer the Aspisol waste into the designated container, minimizing the creation

of dust.

For spills, use personal protective equipment and collect the material into a labeled

container for disposal.[1]

Storage:

Store the sealed waste container in a designated, well-ventilated hazardous waste

accumulation area.[4]

The storage area should be under the control of laboratory personnel and inspected

regularly.[4]

Final Disposal:

Aspisol waste must be disposed of as hazardous chemical waste. Never dispose of it

down the drain or in the regular trash.[2][4]
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Arrange for the collection and disposal of the waste through your institution's

Environmental Health and Safety (EHS) department or a licensed professional waste

disposal service.[2]

Quantitative Data Summary
Property Value Reference

Chemical Name DL-Lysine Acetylsalicylate [1]

CAS Number 62952-06-1 [1]

Molecular Formula C15H22N2O6 [1]

Molecular Weight 326.34 g/mol [5]

Hazard Statement H302: Harmful if swallowed [1]

Aspisol Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of Aspisol waste,

from initial handling to final disposal.
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Workflow for the proper disposal of Aspisol waste.

Regulatory Framework
The disposal of chemical waste in laboratories is governed by regulations from agencies such

as the Environmental Protection Agency (EPA) and the Occupational Safety and Health

Administration (OSHA).[6] In the United States, the Resource Conservation and Recovery Act

(RCRA) establishes the framework for managing hazardous waste.[4][6] Academic laboratories
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may have the option to operate under the EPA's Subpart K regulations, which provide

alternative requirements for managing hazardous waste in these settings.[7] It is essential to

consult your institution's specific Chemical Hygiene Plan and EHS guidelines to ensure full

compliance with all applicable regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/product/b1667646?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667646?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

